Cas no 442563-32-8 (Pyrrolo[3,2-b]azepine,1,4,5,6,7,8-hexahydro-)

• Product Name: Pyrrolo[3,2-b]azepine,1,4,5,6,7,8-hexahydro-
• CAS No: 442563-32-8
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• CID: 327373
• PubChem ID: 22561790
• Update Time: 2025-04-19

Pyrrolo[3,2-b]azepine,1,4,5,6,7,8-hexahydro- Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[3,2-b]azepine,1,4,5,6,7,8-hexahydro-
• 1,4,5,6,7,8-HEXAHYDROPYRROLO[3,2-B]AZEPINE
• AB43880
• (S)-ALPHA-AMINO-2,3-DIHYDRO-4-METHOXY-7-NITRO-D-OXO-1H-INDOLE-1-PENTANOICACID
• DTXSID30626479
• SCHEMBL6321531
• 1,4,5,6,7,8-hexahydro-pyrrolo[3,2-b]azepine
• AKOS006284506
• VGVPFVWGOUGSMA-UHFFFAOYSA-N
• 442563-32-8

• Inchi： 1S/C8H12N2/c1-2-5-9-8-4-6-10-7(8)3-1/h4,6,9-10H,1-3,5H2
• InChI Key： VGVPFVWGOUGSMA-UHFFFAOYSA-N
• SMILES： N1C2C=CNC=2CCCC1

Computed Properties

• Exact Mass: 136.10000
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 27.8Ų

Experimental Properties

• PSA: 27.82000
• LogP: 1.90090